Cas no 142038-16-2 (4-(4-Fluorophenyl)thiobutan-2-one)
4-(4-Fluorophenyl)thiobutan-2-one is a fluorinated thioketone compound featuring a phenyl group substituted with a fluorine atom at the para position. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the thione group enhances its utility in nucleophilic addition reactions, while the fluorine substituent contributes to electronic modulation, influencing binding affinity and metabolic stability in bioactive molecules. Its well-defined chemical properties ensure consistent performance in synthetic applications, offering researchers a reliable building block for the development of fluorinated derivatives. Suitable for controlled reactions under standard laboratory conditions.
142038-16-2 structure
Product Name:4-(4-Fluorophenyl)thiobutan-2-one
CAS No:142038-16-2
MF:C10H11FOS
MW:198.257145166397
CID:891402
Update Time:2026-04-29
4-(4-Fluorophenyl)thiobutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-Fluorophenyl)thio)butan-2-one
- 4-(4-fluorophenyl)sulfanylbutan-2-one
- CHEMBRDG-BB 4011074
- 3-oxobutyl p-fluorophenyl sulfide
- 4-(4-Fluorophenyl)thiobutan-2-one
-
- Inchi: InChI=1S/C10H11FOS/c1-8(12)6-7-13-10-4-2-9(11)3-5-10/h2-5H,6-7H2,1H3
- InChI Key: OBEQFWIFNCWDBF-UHFFFAOYSA-N
- SMILES: CC(=O)CCSC1=CC=C(C=C1)F
Computed Properties
- Exact Mass: 198.05100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
Experimental Properties
- Density: 1.15
- Boiling Point: 290.6°C at 760 mmHg
- Flash Point: 129.6°C
- Refractive Index: 1.535
- PSA: 42.37000
- LogP: 2.89690
4-(4-Fluorophenyl)thiobutan-2-one Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(4-Fluorophenyl)thiobutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B435370-50mg |
4-[(4-Fluorophenyl)thio]butan-2-one |
142038-16-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B435370-100mg |
4-[(4-Fluorophenyl)thio]butan-2-one |
142038-16-2 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B435370-500mg |
4-[(4-Fluorophenyl)thio]butan-2-one |
142038-16-2 | 500mg |
$ 80.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1236108-5g |
2-Butanone, 4-[(4-fluorophenyl)thio]- |
142038-16-2 | 95% | 5g |
$315 | 2024-06-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1342823-1g |
4-((4-Fluorophenyl)thio)butan-2-one |
142038-16-2 | 95+% | 1g |
¥1263 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1342823-5g |
4-((4-Fluorophenyl)thio)butan-2-one |
142038-16-2 | 95+% | 5g |
¥3446 | 2023-04-15 | |
| Enamine | EN300-394632-0.05g |
4-[(4-fluorophenyl)sulfanyl]butan-2-one |
142038-16-2 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-394632-0.1g |
4-[(4-fluorophenyl)sulfanyl]butan-2-one |
142038-16-2 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-394632-0.25g |
4-[(4-fluorophenyl)sulfanyl]butan-2-one |
142038-16-2 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-394632-0.5g |
4-[(4-fluorophenyl)sulfanyl]butan-2-one |
142038-16-2 | 0.5g |
$699.0 | 2023-03-02 |
4-(4-Fluorophenyl)thiobutan-2-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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